Cas no 101001-65-4 (1H-Pyrrole-2-carbothioamide,1-propyl-)

• Product Name: 1H-Pyrrole-2-carbothioamide,1-propyl-
• CAS No: 101001-65-4
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 178001
• PubChem ID: 3063499
• Update Time: 2025-04-19

1H-Pyrrole-2-carbothioamide,1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbothioamide,1-propyl-
• 1-propylpyrrole-2-carbothioamide
• 1-Propyl-1H-pyrrole-2-carbothioamide
• 1H-Pyrrole-2-carbothioamide, 1-propyl-
• 101001-65-4
• SCHEMBL10506354
• 1-n-Propylpyrrole-2-carbothioamide
• DTXSID90143652

• Inchi： 1S/C8H12N2S/c1-2-5-10-6-3-4-7(10)8(9)11/h3-4,6H,2,5H2,1H3,(H2,9,11)
• InChI Key： VMKNKFIFJNMOEY-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CN1CCC)N

Computed Properties

• Exact Mass: 168.07226
• Monoisotopic Mass: 168.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 293.2°Cat760mmHg
• Flash Point: 131.1°C
• Refractive Index: 1.588
• PSA: 30.95
• LogP: 2.23260